3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol dihydrochloride
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol dihydrochloride involves the use of a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) to form the triazole ring, followed by a reduction reaction to form the piperidine ring and hydroxylation to form the final product.", "Starting Materials": [ "4-piperidone hydrochloride", "sodium azide", "copper sulfate", "sodium ascorbate", "sodium hydroxide", "propargyl alcohol", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Formation of propargyl azide by reacting propargyl alcohol with sodium azide in ethanol", "Step 2: CuAAC reaction by mixing propargyl azide with 4-piperidone hydrochloride, copper sulfate, sodium ascorbate, and sodium hydroxide in ethanol to form 3-(1-propargyl-1H-1,2,3-triazol-4-yl)piperidin-4-ol", "Step 3: Reduction of the piperidine ring by reacting 3-(1-propargyl-1H-1,2,3-triazol-4-yl)piperidin-4-ol with acetic acid and sodium borohydride in ethanol to form 3-(1-propargyl-1H-1,2,3-triazol-4-yl)piperidin-3-ol", "Step 4: Hydroxylation of the piperidine ring by reacting 3-(1-propargyl-1H-1,2,3-triazol-4-yl)piperidin-3-ol with hydrogen peroxide and acetic acid in ethanol to form 3-(1H-1,2,3-triazol-4-yl)piperidin-3-ol dihydrochloride" ] } | |
CAS RN |
1955499-58-7 |
Molecular Formula |
C7H14Cl2N4O |
Molecular Weight |
241.1 |
Purity |
90 |
Origin of Product |
United States |
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